Cas no 17060-07-0 (1,2-Dichloroethane-d4)

1,2-Dichloroethane-d4 (C2D4Cl2) is a deuterated analog of 1,2-dichloroethane, where all four hydrogen atoms are replaced with deuterium. This isotopically labeled compound is widely used as a solvent and internal standard in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) due to its high isotopic purity and chemical stability. Its non-reactive nature and well-defined spectral properties make it valuable for analytical applications, particularly in studying reaction mechanisms and molecular structures. The deuteration minimizes interference from proton signals, enhancing precision in spectroscopic studies. Additionally, it serves as a useful reagent in synthetic chemistry for deuterium-labeling experiments, offering consistent performance in controlled environments.

1,2-Dichloroethane-d4 structure

Product Name:1,2-Dichloroethane-d4

CAS No:17060-07-0

MF:C₂H₄Cl₂

MW:102.983805656433

MDL:MFCD00037531

CID:87787

PubChem ID:24864675

Update Time:2025-05-27

1,2-Dichloroethane-d4 Chemical and Physical Properties

Names and Identifiers

- 1,2-Dichloroethane-d4
- 1,2-Dichloroethane-d4 Solution
- 1,2-dichloro-1,1,2,2-tetradeuterioethane
- Ethylene-d4 dichloride
- ETHYLENE-D4 CHLORIDE
- ethylene dichloride-D4
- DEUTERO-1,2-DICHLOROETHANE
- 1,2-Dichloroethane-d4, Isotopic
- Ethane-1,1,2,2-d4, 1,2-dichloro-
- 1,2-DICHLOROETHANE-D4, 99 ATOM % D
- 17060-07-0
- MFCD00037531
- dichloro(?H?)ethane
- Ethane-1,1,2,2-d4,1,2-dichloro-(8ci,9ci)
- AS-81207
- AKOS015903720
- J-010633
- 1,2-Dichloroethane D4 2000 microg/mL in Methanol
- 1,2-Dichloroethane-d4, analytical standard
- SCHEMBL916016
- 1,2-Dichloroethane D4
- D98915
- 1,2-Dichloroethane D4 1000 microg/mL in Methanol
- 1,2-Dichloroethane D4; Ethane-1,1,2,2-d4, 1,2-dichloro- (8CI,9CI); Ethane-1,1,2,2-d4, dichloro- (7CI); 1,2-Dichloroethane-d4
- DTXSID10109457
- 1,2-Dichloroethane-d4 (Reagent grade)
- 1,2-dichloro-ethane-1,1,2,2-d4
- WSLDOOZREJYCGB-LNLMKGTHSA-N
- DICHLORO((2)H?)ETHANE
- 1,2-Dichloroethane-D4 (D, 99%)
- MDL： MFCD00037531
- Inchi： 1S/C2H4Cl2/c3-1-2-4/h1-2H2/i1D2,2D2
- InChI Key： WSLDOOZREJYCGB-LNLMKGTHSA-N
- SMILES： ClC([2H])([2H])C([2H])([2H])Cl

Computed Properties

Exact Mass: 101.99400
Monoisotopic Mass: 101.9941125g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 4
Rotatable Bond Count: 1
Complexity: 6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: solid
Density: 1.307 g/mL at 25 °C(lit.)
Melting Point: −35 °C (lit.)
Boiling Point: 83 °C(lit.)
Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C
Refractive Index: n20/D 1.443(lit.)
Water Partition Coefficient: Partially miscible with water.
PSA: 0.00000
LogP: 1.46400
Sensitiveness: Light sensitive, hygroscopic
Solubility: Uncertain
Color/Form: 2000 μg/mL in methanol

1,2-Dichloroethane-d4 Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225,H302,H315,H319,H335,H350
Warning Statement： P201,P210,P261,P305+P351+P338,P308+P313
Hazardous Material transportation number：UN 1184 3/PG 2
WGK Germany：3
Hazard Category Code： 45-11-23/24/25-39/23/24/25
Safety Instruction： 53-45-36/37
Hazardous Material Identification：
Risk Phrases：R45
Packing Group：II
Packing Group：II
HazardClass：3
PackingGroup：II
Storage Condition：2-8°C

1,2-Dichloroethane-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-JT611-1g	1,2-Dichloroethane-d4	17060-07-0	99% (Isotopic)	1g	￥1299.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-JT611-0.5g	1,2-Dichloroethane-d4	17060-07-0	99% (Isotopic)	0.5g	￥813.0	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	42281-1g	1,2-Dichloroethane-d	17060-07-0		1g	￥2002.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	42281-5g	1,2-Dichloroethane-d	17060-07-0		5g	￥7456.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	42281-*5x1g	1,2-Dichloroethane-d	17060-07-0		*5x1g	￥9248.00	2023-04-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D115109-1g	1,2-Dichloroethane-d4	17060-07-0	D,99%	1g	¥999.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D115109-5×1g	1,2-Dichloroethane-d4	17060-07-0	D,99%	5×1g	￥3,999.00	2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D115109-5g	1,2-Dichloroethane-d4	17060-07-0	D,99%	5g	¥3999.90	2023-09-03
BAI LING WEI Technology Co., Ltd.	M-624-SS-06-1mL	1,2-Dichloroethane-d4 ,0.2 mg/mL in MeOH	17060-07-0	0.2 mg/mL in MeOH	1mL	￥ 309	2022-04-26
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